Cas no 203866-16-4 (1-tert-butyl 2-methyl (2S,4S)-4-fluoropyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl (2S,4S)-4-fluoropyrrolidine-1,2-dicarboxylate
• CAS No: 203866-16-4
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD11054130
• CID: 837820
• PubChem ID: 329763446
• Update Time: 2025-04-19

1-tert-butyl 2-methyl (2S,4S)-4-fluoropyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-tert-Butyl 2-methyl 4-fluoropyrrolidine-1,2-dicarboxylate
• N-Boc-cis-4-Fluoro-L-proline Methyl Ester
• (2S,4S)-1-(tert-butoxycarbonyl)-4-fluoro-2-methylpyrrolidine-2-carboxylic acid
• (2S,4S)-1-tert-Butyl 2-methyl 4-fluoropyrrolidine-1,2-dicarboxyl
• N-(tert-Butoxycarbonyl)-(2S,4S)-4-fluoroproline methyl ester
• N-T-BOC-CIS-4-FLUORO-L-PROLINE METHYL ESTER
• N-BOC-TRANS-4-FLUORO-L-PROLINE METHYL ESTER
• N-BOC-trans-4-fluoroproline methyl ester
• trans-N-Boc-4-fluoro-L-proline methyl ester
• 1-tert-butyl 2-methyl (2S,4S)-4-fluoropyrrolidine-1,2-dicarboxylate
• (2S,4S)-1-tert-butyl 2-methyl 4-fluoropyrrolidine-
• METPQQHVRNLTRX-YUMQZZPRSA-N
• N-(tert-Butoxycarbonyl)-(2S,4S)-4-fluoroprolinemethylester
• 0453AB
• PB25346
• AM20090158
• Z-
• 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4S)-
• MFCD11054130
• A4437
• AKOS016008665
• EN300-7349843
• 1-O-tert-butyl 2-O-methyl (2S,4S)-4-fluoropyrrolidine-1,2-dicarboxylate
• SCHEMBL91557
• methyl(2S,4S)-1-(tert-butoxycarbonyl)-4-fluoropyrrolidine-2-carboxylate
• 1-tert-butyl 2-methyl (2S,4S)-4-fluoro-1,2-pyrrolidinedicarboxylate
• DS-16715
• 475561-81-0
• 203866-16-4
• Ethyl (2S,4S)-1-Boc-4-fluoropyrrolidine-2-carboxylate
• AKOS005259523
• CS-W001496
• N-Boc-cis-4-Fluoro-L-proline methyl ester, 97%

• MDL： MFCD11054130
• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4/h7-8H,5-6H2,1-4H3/t7-,8-/m0/s1
• InChI Key： METPQQHVRNLTRX-YUMQZZPRSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 247.12200
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.153 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 296.525℃/760mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.448
• PSA: 55.84000
• LogP: 1.44480
• Specific Rotation: -67 º (c=0.5 in methanol)
• Optical Activity: [α]22/D -67.0°, c = 0.5 in methanol
• Vapor Pressure: No data available

1-tert-butyl 2-methyl (2S,4S)-4-fluoropyrrolidine-1,2-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters